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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1683880

ENMD-2076 Tartrate Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the handling, storage, and potential
troubleshooting of ENMD-2076 Tartrate in experimental settings.

Frequently Asked Questions (FAQSs)

1. What is ENMD-2076 Tartrate and what is its mechanism of action?

ENMD-2076 Tartrate is the L-(+)-tartaric acid salt of ENMD-981693.[1] It is an orally active,
multi-targeted kinase inhibitor with both anti-proliferative and anti-angiogenic properties.[2] Its
primary targets include Aurora Kinase A and Flt3, but it also shows inhibitory activity against a
range of other kinases involved in angiogenesis and cell proliferation, such as VEGFR2/KDR,
FGFR1/2, and PDGFRa.[1][3][4] By inhibiting these pathways, ENMD-2076 can induce G2/M
cell cycle arrest and apoptosis in cancer cells.[3][5]

2. How should ENMD-2076 Tartrate powder be stored?

Proper storage is crucial to maintain the stability and efficacy of the compound. The following
table summarizes the recommended storage conditions for ENMD-2076 Tartrate powder.
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Storage Condition Duration
-20°C Long-term (months to years)[6]
0-4°C Short-term (days to weeks)[6]

Stable for several weeks during ordinary

Ambient Temperature o
shipping][6]

It is recommended to store the powder in a dry, dark place.[6]
3. What are the recommended solvents for preparing ENMD-2076 Tartrate stock solutions?

ENMD-2076 Tartrate is soluble in DMSO.[6][7] For in vitro experiments, a stock solution of up
to 100 mg/mL in fresh DMSO can be prepared.[1] It is noted to be insoluble in ethanol.[7]

4. How should stock solutions of ENMD-2076 Tartrate be stored?

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
stock solutions into single-use volumes.[1][3] The stability of stock solutions under different

storage conditions is outlined below.

Storage Condition Duration
-80°C in solvent Up to 1 year[1]
-20°C in solvent Up to 1 month[1][3]

5. Are there any specific handling precautions for ENMD-2076 Tartrate?
Yes, the following precautions should be taken when handling ENMD-2076 Tartrate:

¢ Use Fresh DMSO: Moisture-absorbing DMSO can reduce the solubility of ENMD-2076
Tartrate.[1]

o Avoid Freeze-Thaw Cycles: Aliquot stock solutions to maintain product stability.[1][3]

o Protect from Light: Store in a dark place to prevent potential photodegradation.[6]
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o For Research Use Only: This product is intended for laboratory research purposes and is not

for human or veterinary use.[6]
Troubleshooting Guide
Issue: My ENMD-2076 Tartrate solution has visible precipitation.

This is a common issue that can arise from several factors. Follow this troubleshooting
workflow to identify and resolve the problem.
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Precipitation Observed in Solution

Is the concentration too high?

No

Was fresh, high-quality DMSO used?

Dilute the solution to a lower concentration.

Was the solution stored correctly?

Prepare a fresh solution using new, anhydrous DMSO.

Was the solution brought to room temperature before use?

Discard the solution and prepare a fresh batch. Aliquot to avoid freeze-thaw cycles,|

Gently warm the solution and vortex to redissolve.

If precipitation persists, contact technical support.

Click to download full resolution via product page

Caption: Troubleshooting workflow for ENMD-2076 Tartrate solution precipitation.
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Experimental Protocols

Protocol 1: Preparation of ENMD-2076 Tartrate Stock Solution for In Vitro Assays
o Materials:

o ENMD-2076 Tartrate powder

o Anhydrous, high-quality Dimethyl Sulfoxide (DMSO)

o Sterile microcentrifuge tubes

e Procedure: a. Allow the ENMD-2076 Tartrate powder vial to equilibrate to room temperature
before opening. b. Based on the molecular weight of 525.56 g/mol , calculate the required
volume of DMSO to achieve the desired stock concentration (e.g., for a 10 mM stock
solution, dissolve 5.26 mg in 1 mL of DMSO).[6][7] c. Add the calculated volume of fresh
DMSO to the vial of ENMD-2076 Tartrate. d. Vortex thoroughly until the powder is
completely dissolved. e. Aliquot the stock solution into single-use, sterile microcentrifuge
tubes. f. Store the aliquots at -20°C for up to one month or at -80°C for up to one year.[1][3]
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Stock Solution Preparation Workflow

Start: Equilibrate ENMD-2076 Tartrate Powder

Calculate and Weigh Powder

:

Add Fresh Anhydrous DMSO

:

Vortex to Dissolve Completely

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing ENMD-2076 Tartrate stock solutions.

Signaling Pathway
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ENMD-2076 Tartrate exerts its anti-cancer effects by inhibiting multiple key signaling pathways
involved in cell cycle progression and angiogenesis. The diagram below illustrates its primary
targets.

ENMD-2076 Signaling Pathway Inhibition

ENMD-2076 Tartrate
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Click to download full resolution via product page

Caption: Key signaling pathways inhibited by ENMD-2076 Tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ENMD-2076 Tartrate degradation and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683880#enmd-2076-tartrate-degradation-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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